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Compound of Interest

Compound Name: 4'-Deoxyphlorizin

Cat. No.: B1141981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4'-Deoxyphlorizin is a valuable research tool in the study of glucose transport. As a derivative

of phlorizin, it acts as an inhibitor of the sodium-glucose cotransporters (SGLTs), making it a

significant compound in metabolic research, particularly in the context of diabetes and related

disorders. Accurate and consistent preparation of stock solutions is paramount for reproducible

experimental results. These application notes provide detailed protocols for the preparation,

storage, and handling of 4'-Deoxyphlorizin stock solutions.

Physicochemical Data
A summary of the key quantitative data for 4'-Deoxyphlorizin is presented in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₁H₂₄O₉ [1][2][3]

Molecular Weight 420.41 g/mol [1][2][3]

CAS Number 4319-68-0 [1][2]

Appearance Off-white to pale yellow solid [3]

Solubility in DMSO 84 mg/mL (199.8 mM) [4]

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution of 4'-
Deoxyphlorizin in dimethyl sulfoxide (DMSO).

Materials:

4'-Deoxyphlorizin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibrate: Allow the vial of 4'-Deoxyphlorizin powder to reach room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of 4'-Deoxyphlorizin powder. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 42.04 mg of the compound.

Dissolution:

Transfer the weighed powder to a sterile amber vial.

Add the calculated volume of anhydrous DMSO. For 42.04 mg, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2]

Note on DMSO Concentration in Cell Culture: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO is kept low (typically <0.5%) to avoid solvent-

induced cytotoxicity.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow for 4'-Deoxyphlorizin Stock Solution Preparation
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Caption: Workflow for preparing 4'-Deoxyphlorizin stock solution.
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Signaling Pathway: Inhibition of SGLT2 by 4'-
Deoxyphlorizin
4'-Deoxyphlorizin, similar to its parent compound phlorizin, is a competitive inhibitor of

Sodium-Glucose Cotransporter 2 (SGLT2).[5][6] SGLT2 is primarily located in the proximal

tubules of the kidneys and is responsible for the reabsorption of the majority of filtered glucose

from the urine back into the bloodstream.[7][8] By blocking SGLT2, 4'-Deoxyphlorizin prevents

this reabsorption, leading to the excretion of glucose in the urine (glucosuria).[7][9] This

mechanism effectively lowers blood glucose levels.

Mechanism of SGLT2 Inhibition by 4'-Deoxyphlorizin

Apical Membrane of Proximal Tubule Cell

Tubular Lumen (Urine)

Intracellular Space

SGLT2 Transporter

Glucose Reabsorption Glucose Excretion

Blocked Transport

Glucose + Na+

Normal Transport

4'-Deoxyphlorizin

Competitive Inhibition

Click to download full resolution via product page

Caption: Inhibition of SGLT2-mediated glucose reabsorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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